2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13N5O4S/c1-9-18-19-16(26-9)17-14(22)7-21-15(23)5-3-11(20-21)10-2-4-12-13(6-10)25-8-24-12/h2-6H,7-8H2,1H3,(H,17,19,22)
• InChI Key: AMPSBLGMWCDZIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C16H13N5O4S
• Molecular Weight: 371.4 g/mol

Description

The compound contains several structural components including a benzodioxol group, a pyridazine ring, and a thiadiazol group. Benzodioxol is a type of ether that is often found in pharmaceuticals and other organic compounds. Pyridazine is a six-membered ring with two nitrogen atoms, and thiadiazol is a type of organic compound that contains sulfur and nitrogen.

Scientific Research Applications

Synthesis and Biological Evaluation

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized for their potential applications in agriculture and medicine. For instance, compounds with similar structures have been examined for their insecticidal properties against pests like the cotton leafworm, Spodoptera littoralis, indicating the role of such compounds in developing new pesticides (Fadda et al., 2017). Furthermore, the anticancer potential of thiadiazole derivatives has been explored, showing significant activity against various human cancer cell lines, hinting at the therapeutic potential of related compounds (Ticona et al., 2020).

Antimicrobial and Antitumor Applications

Research has also focused on the synthesis of new oxadiazole, thiadiazole, and triazole derivatives as potential anticancer agents targeting specific enzymes or pathways, such as Matrix metalloproteinases (MMPs), which play a critical role in tumor progression (Özdemir et al., 2017). Another study outlined the synthesis and antimicrobial activity of novel sulphonamide derivatives, indicating the broad-spectrum potential of these compounds against various bacterial and fungal strains (Fahim & Ismael, 2019).

Drug Development and Molecular Design

Further research has led to the discovery of clinical candidates like K-604, which inhibits acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), demonstrating the potential for compounds with similar structures in treating diseases associated with ACAT overexpression (Shibuya et al., 2018). Additionally, studies on the synthesis and evaluation of substituted benzoxazepine and benzothiazepine as antipsychotic and anticonvulsant agents highlight the potential neurological applications of related chemical entities (Kaur et al., 2012).